Cas no 2228386-19-2 (1-(2,6-difluoro-4-methylphenyl)propan-2-ol)

• Product Name: 1-(2,6-difluoro-4-methylphenyl)propan-2-ol
• CAS No: 2228386-19-2
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5974447
• PubChem ID: 165608688
• Update Time: 2025-06-14

1-(2,6-difluoro-4-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-4-methylphenyl)propan-2-ol
• EN300-1758635
• 2228386-19-2

• Inchi： 1S/C10H12F2O/c1-6-3-9(11)8(5-7(2)13)10(12)4-6/h3-4,7,13H,5H2,1-2H3
• InChI Key： BZFOKNATIVAFLK-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)F)CC(C)O)F

Computed Properties

• Exact Mass: 186.08562133g/mol
• Monoisotopic Mass: 186.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,6-difluoro-4-methylphenyl)propan-2-ol

Recent Advances in the Study of 1-(2,6-Difluoro-4-methylphenyl)propan-2-ol (CAS: 2228386-19-2)

1-(2,6-Difluoro-4-methylphenyl)propan-2-ol (CAS: 2228386-19-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated aromatic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. The following sections provide a detailed overview of the latest research findings related to this molecule.

The synthesis of 1-(2,6-difluoro-4-methylphenyl)propan-2-ol has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These advancements are critical for ensuring the compound's availability for further pharmacological testing and potential commercialization. The synthetic routes have also been designed to minimize environmental impact, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Pharmacological evaluations of 1-(2,6-difluoro-4-methylphenyl)propan-2-ol have revealed its activity as a modulator of specific neurotransmitter receptors, particularly those involved in central nervous system (CNS) disorders. In vitro and in vivo studies have demonstrated its affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety, epilepsy, and insomnia. Additionally, preliminary data indicate that the compound may exhibit anti-inflammatory properties, making it a candidate for further investigation in autoimmune and inflammatory diseases.

Recent structural-activity relationship (SAR) studies have explored modifications to the core structure of 1-(2,6-difluoro-4-methylphenyl)propan-2-ol to enhance its pharmacological profile. By introducing various substituents, researchers have identified derivatives with improved receptor binding affinity and metabolic stability. These findings are instrumental in guiding the design of next-generation therapeutics based on this chemical scaffold. Computational modeling and molecular docking studies have further elucidated the interactions between the compound and its biological targets, providing insights for rational drug design.

The safety and toxicological profile of 1-(2,6-difluoro-4-methylphenyl)propan-2-ol have also been investigated in recent preclinical studies. Results indicate that the compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are required to assess its long-term toxicity and potential drug-drug interactions. These evaluations are essential for advancing the compound through the regulatory pipeline and into clinical trials.

In conclusion, 1-(2,6-difluoro-4-methylphenyl)propan-2-ol (CAS: 2228386-19-2) represents a promising candidate for drug development, with demonstrated pharmacological activity and a manageable safety profile. Ongoing research efforts are focused on optimizing its synthesis, exploring its therapeutic potential, and advancing it through preclinical and clinical development. The compound's unique chemical properties and biological activity make it a valuable subject of study in the field of chemical biology and pharmaceutical sciences.